Cas no 131747-37-0 ((6-Cyanopyridin-3-yl)methyl acetate)
131747-37-0 structure
Product Name:(6-Cyanopyridin-3-yl)methyl acetate
CAS No:131747-37-0
MF:C9H8N2O2
MW:176.172021865845
CID:102280
PubChem ID:14761440
Update Time:2025-04-18
(6-Cyanopyridin-3-yl)methyl acetate Chemical and Physical Properties
Names and Identifiers
-
- (6-Cyanopyridin-3-yl)methyl acetate
- 2-Pyridinecarbonitrile,5-[(acetyloxy)methyl]-
- 5-[(acetyloxy)methyl]-2-Pyridinecarbonitrile
- ACETIC ACID 6-CYANO-PYRIDIN-3-YLMETHYL ESTER
- 2-Pyridinecarbonitrile,5-[(acetyloxy)methyl]
- 3-Acetoxymethyl-6-cyanopyridine
- SCHEMBL14313759
- FT-0723194
- AC-17942
- ACETICACID6-CYANO-PYRIDIN-3-YLMETHYLESTER
- AKOS006289578
- DTXSID10563691
- AB49314
- 131747-37-0
-
- Inchi： 1S/C9H8N2O2/c1-7(12)13-6-8-2-3-9(4-10)11-5-8/h2-3,5H,6H2,1H3
- InChI Key： UDCDSWBUQMQWRE-UHFFFAOYSA-N
- SMILES： O(C(C)=O)CC1C=NC(C#N)=CC=1
Computed Properties
- Exact Mass: 176.05900
- Monoisotopic Mass: 176.058577502g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 63Ų
Experimental Properties
- PSA: 62.98000
- LogP: 1.01638
(6-Cyanopyridin-3-yl)methyl acetate Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
(6-Cyanopyridin-3-yl)methyl acetate Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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